Cas no 2138364-54-0 (2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine)
2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine
- EN300-1078223
- 2138364-54-0
- 2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine
-
- Inchi: 1S/C14H20ClN3/c1-6-9(2)13-16-12-8-10(14(3,4)5)7-11(15)18(12)17-13/h7-9H,6H2,1-5H3
- InChI Key: HYEUGBJOPSQMKJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=NC(C(C)CC)=NN21)C(C)(C)C
Computed Properties
- Exact Mass: 265.1345753g/mol
- Monoisotopic Mass: 265.1345753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 30.2Ų
2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1078223-0.05g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 0.05g |
$624.0 | 2023-10-28 | |
| Enamine | EN300-1078223-0.1g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 0.1g |
$653.0 | 2023-10-28 | |
| Enamine | EN300-1078223-0.25g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 0.25g |
$683.0 | 2023-10-28 | |
| Enamine | EN300-1078223-0.5g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 0.5g |
$713.0 | 2023-10-28 | |
| Enamine | EN300-1078223-1.0g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1078223-2.5g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1078223-5.0g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1078223-10.0g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1078223-1g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 1g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1078223-5g |
2-(butan-2-yl)-7-tert-butyl-5-chloro-[1,2,4]triazolo[1,5-a]pyridine |
2138364-54-0 | 95% | 5g |
$2152.0 | 2023-10-28 |
2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine
Comprehensive Overview of 2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine (CAS No. 2138364-54-0)
2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine (CAS No. 2138364-54-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridine class, which is known for its versatile applications in drug discovery and material science. Its molecular formula, C15H21ClN4, highlights a combination of chloro, tert-butyl, and butan-2-yl functional groups, contributing to its distinct reactivity and potential bioactivity.
In recent years, the demand for triazolopyridine derivatives has surged, driven by their role in developing novel therapeutic agents. Researchers are particularly interested in CAS No. 2138364-54-0 due to its potential as a building block for kinase inhibitors and anti-inflammatory drugs. The compound's chloro-substituted moiety enhances its binding affinity to biological targets, making it a candidate for further exploration in precision medicine. Additionally, its tert-butyl group improves metabolic stability, a critical factor in drug design.
The synthesis of 2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is typically supplied as a high-purity powder, ensuring consistency for laboratory and industrial applications.
From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under investigation, aligning with the growing emphasis on green chemistry. Regulatory bodies and manufacturers are collaborating to assess its safety data, addressing concerns raised by the sustainable development goals (SDGs). This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical production.
In the context of AI-driven drug discovery, CAS No. 2138364-54-0 has been featured in computational studies predicting its interactions with protein targets. Machine learning models have identified its potential as a lead compound for treating chronic diseases, reflecting the intersection of cheminformatics and biotechnology. Such innovations underscore the compound's relevance in modern research paradigms.
For researchers sourcing this compound, it is essential to verify suppliers' adherence to Good Manufacturing Practices (GMP) and ISO certifications. The global market for triazolopyridine derivatives is projected to expand, driven by investments in personalized medicine and high-throughput screening. As such, 2-(butan-2-yl)-7-tert-butyl-5-chloro-1,2,4triazolo1,5-apyridine represents a critical asset in the toolkit of synthetic chemists and pharmacologists.
In summary, CAS No. 2138364-54-0 exemplifies the synergy between structural ingenuity and practical utility. Its applications span from pharmaceutical intermediates to agrochemical formulations, making it a compound of enduring scientific and commercial value. Ongoing studies will likely uncover further opportunities for this molecule, solidifying its place in the annals of heterocyclic chemistry.
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